Cas no 73069-25-7 ((±)-Praeruptorin A)

• Product Name: (±)-Praeruptorin A
• CAS No: 73069-25-7
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• MDL: MFCD23105643
• CID: 59422
• PubChem ID: 38347601
• Update Time: 2025-08-04

(±)-Praeruptorin A Chemical and Physical Properties

Names and Identifiers

• Praeruptorin A
• 2-Butenoicacid, 2-methyl-, (9S, 10S)-10-(acetyloxy)-
• 9,10-dihydro-8,8-dimethyl-2-oxo-2H, 8H-
• DL-Praeruptorin A
• (+)-PARERUPTORIN A
• Paeruptorin A
• (-)-pareruptorin A
• (+)-cis-3'-angeloyl-4'-acetylkhellactone
• (+)-cis-4'-acetyl-3'-angeloylkhellactone
• (+)-isopteryxin
• (+)-Praeruptorin
• 2-Butenoicacid,2-methyl-,(9S,10S)-10-(acetyloxy)
• 9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H
• (-)-Praeruptorin A
• Pd-Ia
• (+)-Praeruptorin A
• MLS000563460
• HMS2228E24
• SMR000232303
• (±)-Praeruptorin A
• [(9R,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• (-)-pareruptorin-A
• CHEMBL3577347
• 73069-25-7
• s9315
• (+/-)-Praeruptorin A
• CCG-268477
• CCG-268478
• ( inverted exclamation markA)-Praeruptorin A
• (+-)-Praeruptorin A
• AKOS016011014
• CHEMBL2376509
• [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• CCRIS 7247
• MS-26376
• DTXSID20653395
• 73069-27-9
• HY-N0081
• MFCD23105643
• 14017-71-1
• (+/-)-PRAERUPTORINA
• s9388
• 2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• (9S,10S)-10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl (2Z)-2-methylbut-2-enoate
• CS-0007121
• CHEMBL72191

• MDL： MFCD23105643
• Inchi： 1S/C21H22O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m0/s1
• InChI Key： XGPBRZDOJDLKOT-CIRUDOSSSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(C)=O

Computed Properties

• Exact Mass: 386.13700
• Monoisotopic Mass: 386.13655304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• Molecular Weight: 386.4
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.28
• Boiling Point: 486.8±45.0 °C at 760 mmHg
• Flash Point: 211.5±28.8 °C
• Refractive Index: 1.574
• PSA: 92.04000
• LogP: 3.44620

(±)-Praeruptorin A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on (±)-Praeruptorin A

Introduction to (±)-Praeruptorin A (CAS No. 73069-25-7)

(±)-Praeruptorin A, a naturally occurring flavone glucoside, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 73069-25-7, this molecule has garnered attention for its diverse biological activities and potential therapeutic applications. Flavonoids, a class of polyphenolic compounds, are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, and (±)-Praeruptorin A is no exception.

The chemical structure of (±)-Praeruptorin A consists of a flavone core substituted with a glucose moiety at the 7-position. This glucosidic linkage enhances its solubility and bioavailability, making it an attractive candidate for drug development. The stereochemistry of this compound is denoted by the prefix (±), indicating that it exists as a racemic mixture of both enantiomers.

Recent research has highlighted the pharmacological potential of (±)-Praeruptorin A in various disease models. Studies have demonstrated its ability to modulate multiple signaling pathways, including those involved in neuroprotection, cardiovascular health, and cancer prevention. The flavone moiety is known to interact with a range of molecular targets, such as enzymes and receptors, thereby exerting its therapeutic effects.

In the realm of neurodegenerative diseases, (±)-Praeruptorin A has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier and exert neuroprotective effects makes it a compelling candidate for treating conditions like Alzheimer's disease and Parkinson's disease. The compound has been observed to reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurotoxic damage.

Cardiovascular diseases are another area where (±)-Praeruptorin A has demonstrated significant promise. Research indicates that this compound can improve endothelial function by enhancing nitric oxide production and inhibiting platelet aggregation. These effects contribute to its potential role in preventing atherosclerosis and reducing the risk of cardiovascular events.

The anti-cancer properties of (±)-Praeruptorin A have also been extensively studied. This compound has been shown to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it exhibits anti-proliferative effects by inhibiting key enzymes involved in cell cycle progression. These findings suggest that (±)-Praeruptorin A could be a valuable component in developing novel anti-cancer therapies.

The pharmacokinetic profile of (±)-Praeruptorin A is another critical aspect that has been explored. Its oral bioavailability is influenced by factors such as the glucosidic linkage and stereochemistry. Metabolism studies have revealed that this compound undergoes Phase II conjugation reactions, primarily involving glucuronidation and sulfation, which contribute to its excretion from the body.

Future directions in the research of (±)-Praeruptorin A include optimizing its delivery systems to enhance bioavailability and exploring its synergistic effects when combined with other therapeutic agents. Additionally, further clinical trials are needed to validate its efficacy and safety in human populations. The growing body of evidence supporting the therapeutic potential of (±)-Praeruptorin A positions it as a promising candidate for future pharmaceutical applications.